Cas no 1040632-26-5 (2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 1040632-26-5
• MF: C₂₁H₁₇N₃O₂S₂
• MW: 407.508581876755
• CID: 5382359
• Update Time: 2025-06-11

2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-phenylacetamide
• 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C21H17N3O2S2/c1-24-20(26)19-18(16(12-27-19)14-8-4-2-5-9-14)23-21(24)28-13-17(25)22-15-10-6-3-7-11-15/h2-12H,13H2,1H3,(H,22,25)
• InChI Key： LMBIPINKYMJSKX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Additional information on 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

Professional Introduction to Compound with CAS No. 1040632-26-5 and Product Name: 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide

Compound with the CAS number 1040632-26-5 and the product name 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique scaffold of this molecule, featuring a thieno[3,2-d]pyrimidine core, is a key feature that contributes to its distinct chemical and pharmacological properties.

The thieno[3,2-d]pyrimidine moiety is a fused heterocyclic system consisting of a thiophene ring linked to a pyrimidine ring. This structural motif is known for its versatility in drug design, as it can serve as a privileged scaffold in medicinal chemistry. The presence of a methyl group at the 3-position and an oxo group at the 4-position further enhances the molecular complexity and potential for diverse interactions with biological targets. Additionally, the phenyl ring at the 7-position introduces additional electronic and steric influences that can modulate the compound's bioactivity.

The sulfanyl (-S-) group attached to the thieno[3,2-d]pyrimidine core is another critical feature that may contribute to the compound's pharmacological properties. Sulfanyl groups are known to participate in various hydrogen bonding interactions and can influence the compound's solubility and metabolic stability. The N-terminal phenylacetamide moiety provides a polar region that can interact with biological targets through hydrogen bonding or other non-covalent interactions.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thieno[3,2-d]pyrimidine scaffold has been extensively studied for its potential applications in anticancer, antiviral, and anti-inflammatory therapies. For instance, derivatives of this scaffold have shown promising activity against various enzymes and receptors involved in disease pathways. The compound with CAS No. 1040632-26-5 is no exception and represents a valuable addition to this growing class of biologically active molecules.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the construction of the thieno[3,2-d]pyrimidine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the methyl group, oxo group, and phenyl ring, followed by attachment of the sulfanyl group and the N-terminal phenylacetamide moiety.

The pharmacological evaluation of this compound has been a focus of recent studies. Initial in vitro assays have suggested that it exhibits notable activity against certain enzymatic targets relevant to cancer biology. Specifically, preliminary data indicate that it may inhibit key enzymes involved in cell proliferation and survival pathways. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

Furthermore, the compound has shown potential in preclinical models for evaluating its pharmacokinetic properties. Studies have demonstrated reasonable oral bioavailability and metabolic stability, which are critical factors for drug development. The presence of both polar and non-polar regions in its structure likely contributes to these favorable pharmacokinetic characteristics.

The structural features of this compound also make it an attractive candidate for further derivatization studies. By modifying specific substituents or introducing new functional groups, researchers can explore new chemical space and potentially enhance its biological activity or selectivity. For example, exploring different substituents on the phenyl ring or varying the position of the sulfanyl group could lead to novel derivatives with improved therapeutic profiles.

From a computational chemistry perspective, molecular modeling studies have been employed to understand how this compound interacts with biological targets at an atomic level. These studies provide valuable insights into binding modes and can guide rational drug design efforts. Additionally, computational techniques such as virtual screening have been used to identify potential new analogs based on known bioactive scaffolds.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between synthetic chemists, pharmacologists, biochemists, and computational scientists. The compound with CAS No. 1040632-26-5 exemplifies this collaborative approach, as it represents a culmination of efforts across multiple disciplines aimed at discovering novel therapeutics.

In conclusion, Compound with CAS No. 1040632-26-5 and product name 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique scaffold features a thieno[3,2-d]pyrimidine core modified by various functional groups that contribute to its biological activity. Preliminary studies suggest promising applications in oncology and other therapeutic areas. Continued research into its pharmacological properties and synthetic derivatives will likely expand its utility as a lead compound or tool molecule for further drug discovery efforts.